Cas no 497884-05-6 (2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine)
497884-05-6 structure
Product Name:2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine
CAS No:497884-05-6
MF:C6H7F3N2
MW:164.128391504288
MDL:MFCD07374857
CID:1534851
PubChem ID:16641595
Update Time:2025-04-21
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine
- 2,2,2-Trifluoro-1-(1h-pyrrol-2-yl)-ethylamine
- AGN-PC-013PQC
- AB40580
- KB-16138
- FT-0695957
- 2,2,2-TRIFLUORO-1-PYRROL-2-YLETHYLAMINE
- A-(TRIFLUOROMETHYL)-1H-PYRROLE-2-METHANAMINE
- 2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine
- 1H-Pyrrole-2-methanamine, alpha-(trifluoromethyl)-
- 1212998-05-4
- CKAFTWICCFIDKC-UHFFFAOYSA-N
- 1213850-31-7
- EN300-226829
- (S)-2,2,2-TRIFLUORO-1-(1H-PYRROL-2-YL)-ETHYLAMINE
- DB-292054
- starbld0030136
- AB40584
- (R)-2,2,2-TRIFLUORO-1-(1H-PYRROL-2-YL)-ETHYLAMINE
- AKOS002671586
- AB40583
- 497884-05-6
-
- MDL： MFCD07374857
- Inchi： 1S/C6H7F3N2/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3,5,11H,10H2
- InChI Key： CKAFTWICCFIDKC-UHFFFAOYSA-N
- SMILES： FC(C(C1=CC=CN1)N)(F)F
Computed Properties
- Exact Mass: 164.05613272g/mol
- Monoisotopic Mass: 164.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 238.1±40.0 °C at 760 mmHg
- Flash Point: 97.8±27.3 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-226829-0.05g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 0.05g |
$1261.0 | 2024-06-20 | |
| Enamine | EN300-226829-0.1g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 0.1g |
$1320.0 | 2024-06-20 | |
| Enamine | EN300-226829-0.25g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 0.25g |
$1381.0 | 2024-06-20 | |
| Enamine | EN300-226829-0.5g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 0.5g |
$1440.0 | 2024-06-20 | |
| Enamine | EN300-226829-1.0g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 1.0g |
$1500.0 | 2024-06-20 | |
| Enamine | EN300-226829-2.5g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 2.5g |
$2940.0 | 2024-06-20 | |
| Enamine | EN300-226829-5.0g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 5.0g |
$4349.0 | 2024-06-20 | |
| Enamine | EN300-226829-10.0g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 95% | 10.0g |
$6450.0 | 2024-06-20 | |
| Enamine | EN300-226829-1g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 1g |
$1500.0 | 2023-09-15 | ||
| Enamine | EN300-226829-5g |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine |
497884-05-6 | 5g |
$4349.0 | 2023-09-15 |
2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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